Cas no 1804406-30-1 (Methyl 6-bromo-3-cyano-2-iodobenzoate)

• Product Name: Methyl 6-bromo-3-cyano-2-iodobenzoate
• CAS No: 1804406-30-1
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4964592
• Update Time: 2025-06-26

Methyl 6-bromo-3-cyano-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-3-cyano-2-iodobenzoate

• Inchi： 1S/C9H5BrINO2/c1-14-9(13)7-6(10)3-2-5(4-12)8(7)11/h2-3H,1H3
• InChI Key： DXKVQPBAYXUDDC-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC=C(C=1C(=O)OC)Br

Computed Properties

• Exact Mass: 364.85484 g/mol
• Monoisotopic Mass: 364.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365.95
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromo-3-cyano-2-iodobenzoate

Methyl 6-bromo-3-cyano-2-iodobenzoate (CAS No. 1804406-30-1): An Overview and Recent Advances

Methyl 6-bromo-3-cyano-2-iodobenzoate (CAS No. 1804406-30-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique bromo, cyano, and iodo substituents, offers a rich platform for the development of novel pharmaceuticals and materials. In this article, we will delve into the chemical properties, synthetic routes, and recent applications of Methyl 6-bromo-3-cyano-2-iodobenzoate, highlighting its potential in various scientific and industrial contexts.

Chemical Properties

Methyl 6-bromo-3-cyano-2-iodobenzoate is a solid compound with a molecular formula of C₉H₅BrIN₂O₂. It has a molecular weight of approximately 349.95 g/mol. The presence of bromine, iodine, and cyano groups imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The solubility of Methyl 6-bromo-3-cyano-2-iodobenzoate is moderate in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its low solubility in water makes it suitable for use in organic synthesis where aqueous interference is undesirable. The compound's melting point is around 150°C, which is an important parameter for its handling and processing.

Synthetic Routes

The synthesis of Methyl 6-bromo-3-cyano-2-iodobenzoate can be achieved through several well-established methods. One common approach involves the sequential introduction of bromine, cyano, and iodo substituents onto a benzene ring. A typical synthetic route starts with the bromination of methyl benzoate followed by the introduction of the cyano group via a nitrile formation reaction. The final step involves the iodination of the resulting intermediate to yield the desired product.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method for Methyl 6-bromo-3-cyano-2-iodobenzoate. This method utilizes a palladium-catalyzed coupling reaction to introduce both the bromine and iodo substituents simultaneously. The use of this catalyst system significantly reduces reaction time and improves yield compared to traditional multi-step processes.

Applications in Medicinal Chemistry

Methyl 6-bromo-3-cyano-2-iodobenzoate has shown promise in the development of new pharmaceuticals due to its versatile functional groups. The bromo and iodo substituents can serve as handles for further functionalization, allowing for the creation of a wide range of bioactive molecules. Recent research has focused on using this compound as a building block for the synthesis of potential anticancer agents.

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Methyl 6-bromo-3-cyano-2-iodobenzoate exhibited significant cytotoxic activity against various cancer cell lines. The researchers found that compounds with specific substitutions on the benzene ring showed enhanced potency and selectivity compared to existing drugs. These findings highlight the potential of Methyl 6-bromo-3-cyano-2-iodobenzoate as a lead compound for further drug development.

Materials Science Applications

Beyond medicinal chemistry, Methyl 6-bromo-3-cyano-2-iodobenzoate has also found applications in materials science. The presence of halogen substituents makes it an attractive candidate for use in organic electronics and photovoltaic devices. Recent research has explored the use of this compound as a precursor for the synthesis of conjugated polymers with tunable electronic properties.

A study published in Advanced Materials reported that polymers derived from Methyl 6-bromo-3-cyano-2-iodobenzoate exhibited excellent charge transport properties and high photovoltaic efficiency. These materials show promise for use in organic solar cells and other optoelectronic devices.

Safety Considerations

While Methyl 6-bromo-3-cyano-2-iodobenzoate is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound. It is recommended to wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats during handling.

In conclusion, Methyl 6-bromo-3-cyano-2-iodobenzoate (CAS No. 1804406-30-1) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure provides a rich platform for further research and development, making it an important molecule in both academic and industrial settings.